Cas no 947181-34-2 (6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid)

• Product Name: 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid
• CAS No: 947181-34-2
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD33516389
• CID: 5666815
• PubChem ID: 66674120
• Update Time: 2025-06-30

6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 947181-34-2
• 6-{[(benzyloxy)carbonyl](methyl)amino}hexanoic acid
• EN300-27726045
• SCHEMBL392019
• 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid

• MDL： MFCD33516389
• Inchi： 1S/C15H21NO4/c1-16(11-7-3-6-10-14(17)18)15(19)20-12-13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-12H2,1H3,(H,17,18)
• InChI Key： BKBSXDYLUCGGAR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid

Recent Advances in the Study of 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid (CAS: 947181-34-2)

The compound 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid (CAS: 947181-34-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block for peptide synthesis and drug development. This research brief synthesizes the latest findings regarding this important chemical entity, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

Recent studies have demonstrated the compound's utility as a protected amino acid derivative in solid-phase peptide synthesis (SPPS). The benzyloxycarbonyl (Cbz) protecting group offers stability under various reaction conditions while being readily removable under mild hydrogenolysis conditions. This characteristic makes 947181-34-2 particularly valuable for constructing complex peptide architectures with N-methylated amino acid residues, which are increasingly recognized for their enhanced metabolic stability and bioavailability in therapeutic peptides.

In a groundbreaking 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid as a key intermediate in the synthesis of novel protease-resistant peptide inhibitors targeting inflammatory pathways. The N-methylation introduced by this building block was shown to confer significant resistance to enzymatic degradation while maintaining high target affinity. This work opens new possibilities for developing more stable peptide-based therapeutics.

From a structural perspective, the six-carbon spacer in 947181-34-2 provides optimal distance for maintaining biological activity while introducing conformational constraints. Recent X-ray crystallography studies of peptide conjugates containing this moiety have revealed important insights into how such modifications affect receptor binding interactions. These findings are particularly relevant for GPCR-targeted drug development programs.

The compound has also found applications in prodrug design, where its carboxyl group can be utilized for conjugation with various drug molecules. A 2024 study demonstrated its effectiveness in creating self-immolative linkers for targeted drug delivery systems, showing improved pharmacokinetic profiles compared to shorter-chain analogs.

Ongoing research continues to explore the full potential of 6-{(benzyloxy)carbonyl(methyl)amino}hexanoic acid in medicinal chemistry. Current investigations include its use in developing constrained peptidomimetics, macrocyclic compounds, and as a versatile handle for bioconjugation strategies. The compound's unique combination of chemical stability and synthetic flexibility positions it as an increasingly important tool in modern drug discovery pipelines.